Cas no 1184738-41-7 (2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone)

2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone is a specialized organic compound featuring a piperidine core functionalized with an isopropyl-methyl-amino-methyl group and an amino-ethanone moiety. This structure confers potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or receptor-modulating pathways. The compound’s piperidine scaffold enhances conformational flexibility, while the tertiary amine and carbonyl groups offer sites for further derivatization. Its well-defined stereochemistry and purity make it suitable for research applications requiring precise molecular interactions. Careful handling is advised due to its reactive functional groups. This compound is primarily of interest to medicinal chemists and researchers exploring novel pharmacophores or peptidomimetics.
2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone structure
1184738-41-7 structure
Product Name:2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone
CAS No:1184738-41-7
MF:C12H25N3O
MW:227.34640288353
CID:2161716
Update Time:2025-10-19

2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone
    • 2-Amino-1-(4-((isopropyl(methyl)amino)methyl)piperidin-1-yl)ethanone
    • AM91057
    • 2-Amino-1-{4-[(isopropylmethylamino)methyl]piperidin-1-yl}-ethanone
    • Inchi: 1S/C12H25N3O/c1-10(2)14(3)9-11-4-6-15(7-5-11)12(16)8-13/h10-11H,4-9,13H2,1-3H3
    • InChI Key: RRAQFUBUEULZDO-UHFFFAOYSA-N
    • SMILES: O=C(CN)N1CCC(CN(C)C(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Topological Polar Surface Area: 49.6

2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2-Amino-1-(4-((isopropyl(methyl)amino)methyl)piperidin-1-yl)ethanone
1184738-41-7 97%
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$762 2022-09-04
Fluorochem
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2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone
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Additional information on 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone

2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1184738-41-7): An Overview

2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1184738-41-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number 1184738-41-7, is characterized by its unique structural features and potential therapeutic applications. The compound's molecular structure includes an amino group, a piperidine ring, and an isopropyl-methyl-amino moiety, which collectively contribute to its biological activity and pharmacological profile.

The synthesis of 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone involves a series of well-defined chemical reactions. The initial step typically involves the formation of the piperidine ring, followed by the introduction of the isopropyl-methyl-amino group and the amino group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound, making it more accessible for both research and potential clinical applications.

In terms of its biological activity, 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with the serotonin system, particularly the serotonin transporter (SERT). Studies have shown that this compound can selectively inhibit SERT, which may have implications for the treatment of mood disorders such as depression and anxiety. Additionally, preliminary research suggests that it may also interact with other neurotransmitter systems, including dopamine and norepinephrine.

The pharmacokinetic properties of 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone have been extensively investigated. In vitro studies have demonstrated that it exhibits good solubility and stability under physiological conditions. In vivo studies in animal models have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it a promising candidate for further development as a therapeutic agent.

Recent clinical trials have explored the safety and efficacy of 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone in treating various conditions. Early-phase trials have indicated that it is well-tolerated at therapeutic doses, with minimal side effects. However, more extensive clinical trials are needed to fully evaluate its long-term safety and efficacy. Ongoing research is also focused on optimizing dosing regimens and identifying patient populations that may benefit most from this treatment.

Beyond its potential therapeutic applications, 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone has also been studied for its utility as a research tool. Its ability to selectively modulate specific receptors makes it valuable for investigating the underlying mechanisms of various neurological and psychiatric disorders. Researchers are using this compound to gain insights into the complex interactions between different neurotransmitter systems and their roles in disease pathogenesis.

In conclusion, 2-Amino-1-{4-[(isopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS No. 1184738-41-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for mood disorders and other conditions is supported by both preclinical and early clinical data. Continued research and development are essential to fully realize its therapeutic potential and to explore its broader applications in both clinical practice and basic scientific research.

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